![molecular formula C18H22ClNO3 B3857322 4-(2-{2-[(4-chloro-1-naphthyl)oxy]ethoxy}ethyl)morpholine](/img/structure/B3857322.png)
4-(2-{2-[(4-chloro-1-naphthyl)oxy]ethoxy}ethyl)morpholine
Overview
Description
4-(2-{2-[(4-chloro-1-naphthyl)oxy]ethoxy}ethyl)morpholine is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. This compound is also known as CHEMBL245490 and has a molecular formula of C19H23ClNO3. In
Mechanism of Action
The mechanism of action of 4-(2-{2-[(4-chloro-1-naphthyl)oxy]ethoxy}ethyl)morpholine is not fully understood. However, it is believed to act by inhibiting the production of inflammatory cytokines and prostaglandins, as well as by blocking certain ion channels in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to reduce inflammation, pain, and tumor growth in animal models. It has also been shown to improve cardiac function and reduce blood pressure in hypertensive rats.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(2-{2-[(4-chloro-1-naphthyl)oxy]ethoxy}ethyl)morpholine in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antitumor activities, which make it a promising compound for drug development. However, one of the limitations is its potential toxicity. Studies have shown that this compound can be toxic at high doses, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-(2-{2-[(4-chloro-1-naphthyl)oxy]ethoxy}ethyl)morpholine. One direction is to further explore its potential therapeutic properties and develop it into a drug for the treatment of various diseases, such as inflammation, pain, and cancer. Another direction is to investigate its mechanism of action and identify its molecular targets in the body. Additionally, more studies are needed to evaluate its safety and toxicity in humans.
Scientific Research Applications
4-(2-{2-[(4-chloro-1-naphthyl)oxy]ethoxy}ethyl)morpholine has been extensively used in scientific research for its potential therapeutic properties. It has been studied for its anti-inflammatory, analgesic, and antitumor activities. It has also been shown to have potential in treating cardiovascular diseases, such as hypertension and myocardial infarction.
Properties
IUPAC Name |
4-[2-[2-(4-chloronaphthalen-1-yl)oxyethoxy]ethyl]morpholine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClNO3/c19-17-5-6-18(16-4-2-1-3-15(16)17)23-14-13-22-12-9-20-7-10-21-11-8-20/h1-6H,7-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVKXXIPSYBZQDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCOCCOC2=CC=C(C3=CC=CC=C32)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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